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Compound of Interest

Compound Name: 5-Bromo-N-methyl-2-nitroaniline

Cat. No.: B1278509 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds is a cornerstone of laboratory safety and

environmental responsibility. This guide provides a detailed protocol for the safe disposal of 5-
Bromo-N-methyl-2-nitroaniline, a halogenated nitroaromatic compound. Adherence to these

procedures is critical to mitigate risks and ensure compliance with safety regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-N-methyl-2-nitroaniline (CAS

No. 302800-13-1) was not available at the time of this writing. The following guidance is

synthesized from safety data sheets for structurally similar compounds, including 5-Bromo-2-

nitroaniline, N-methyl-2-nitroaniline, and general principles for the disposal of halogenated

organic compounds. It is imperative to consult the substance-specific SDS upon acquisition

and to follow all local, state, and federal regulations.

Essential Safety and Hazard Information
Prior to handling 5-Bromo-N-methyl-2-nitroaniline, it is crucial to be aware of its potential

hazards. Based on data for analogous compounds, this substance should be treated as toxic if

swallowed, in contact with skin, or if inhaled.[1] It may also cause skin and eye irritation and

could lead to organ damage through prolonged or repeated exposure.[1]
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Property Data Source

Molecular Formula C7H7BrN2O2 [2][3]

Molecular Weight 231.05 g/mol [3]

CAS Number 302800-13-1 [2][3][4]

Appearance
Likely a solid at room

temperature
[3]

Storage

Store in a well-ventilated

place. Keep container tightly

closed and protected from

light. Consider storing under

an inert atmosphere such as

argon.

[2][5]

Personal Protective Equipment (PPE) and Handling
When working with 5-Bromo-N-methyl-2-nitroaniline, appropriate personal protective

equipment is mandatory to prevent exposure.

Handling Protocol:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[6]

Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[7]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron should be worn. For larger

quantities or in case of a spill, impervious clothing may be necessary.[7]

Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors and particulates is essential.[7]
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Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling.

Step-by-Step Disposal Procedure
The disposal of 5-Bromo-N-methyl-2-nitroaniline is governed by its classification as a

halogenated organic waste.[8][9] Improper disposal can lead to environmental contamination

and regulatory penalties.

1. Waste Segregation and Collection:

Designated Waste Container: Collect all waste containing 5-Bromo-N-methyl-2-nitroaniline
in a dedicated, properly labeled hazardous waste container.[10] The container should be

made of a compatible material, such as high-density polyethylene (HDPE).

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Halogenated

Organic Waste," and list all chemical constituents, including 5-Bromo-N-methyl-2-
nitroaniline.[9][10]

Segregation: Do not mix halogenated organic waste with non-halogenated solvents or other

waste streams.[8][9] This is crucial as the disposal methods and costs differ significantly.

2. Spill Management:

In the event of a spill, evacuate the area if necessary.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbed material and place it in the designated halogenated organic

waste container.

Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

Collect all cleaning materials as hazardous waste.

3. Final Disposal:
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Waste Pickup: Arrange for the disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[5][10]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste.

Disposal Workflow Diagram
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Disposal Workflow for 5-Bromo-N-methyl-2-nitroaniline
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Waste Collection

Spill Response
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Caption: Decision workflow for the safe disposal of 5-Bromo-N-methyl-2-nitroaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1278509?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these outlined procedures, laboratory professionals can ensure the safe and

compliant disposal of 5-Bromo-N-methyl-2-nitroaniline, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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